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Compound Name: 2-Phenoxyethyl acetate

Cat. No.: B1584703

Abstract

This document provides a comprehensive, detailed protocol for the laboratory-scale synthesis
of 2-Phenoxyethyl Acetate (CAS No. 6192-44-5), a versatile organic ester utilized as a
solvent, fragrance component, and chemical intermediate.[1][2] The primary method detailed is
the Fischer-Speier esterification of 2-phenoxyethanol with acetic acid, a classic and reliable
acid-catalyzed reaction. This guide is designed for researchers and chemists, offering not only
a step-by-step procedure but also the underlying chemical principles, safety protocols, and
analytical characterization techniques. The protocol emphasizes self-validating checkpoints
and is supported by authoritative references to ensure reproducibility and safety.

Introduction and Reaction Principle

2-Phenoxyethyl acetate is a colorless liquid with a faint, pleasant floral odor.[3] Structurally, it
is the acetate ester of 2-phenoxyethanol. Its synthesis is a fundamental example of
esterification, a reversible reaction between a carboxylic acid and an alcohol to form an ester
and water.

The selected method, Fischer-Speier esterification, employs an excess of one reactant or the
removal of water to drive the reaction equilibrium towards the product side, in accordance with
Le Chatelier's principle. A strong acid, typically sulfuric acid, is used as a catalyst to accelerate
the reaction rate.

Overall Reaction:
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The mechanism involves the protonation of the carboxylic acid's carbonyl oxygen by the
catalyst, which enhances the electrophilicity of the carbonyl carbon. The alcohol then acts as a

nucleophile, attacking this carbon. Subsequent proton transfers and the elimination of a water
molecule yield the final ester product.

Reaction Mechanism: Fischer-Speier Esterification

The following diagram illustrates the key steps of the acid-catalyzed esterification mechanism.
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1. Reagent Setup
Combine 2-Phenoxyethanol,
Acetic Acid, and H2S0O4

2. Reaction
Reflux for 3-4 hours
& Work up
Cool, dilute with water,
and extract Wlth ether

4, Neutrahzatlon
Wash organic layer with

sat. NaHCO3 solution

5. Drymg
Wash with brine and dry

over MgSO4

6. Solvent Removal
Filter and concentrate
u

sing a rotary evaporator

7. Punflcatlon
Purify crude product via
vacuum dlstlllatlon

8. Characterization
Analyze by NMR and IR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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